Cas no 2137792-80-2 (2-(Propan-2-yloxy)ethane-1-sulfonyl fluoride)

• Product Name: 2-(Propan-2-yloxy)ethane-1-sulfonyl fluoride
• CAS No: 2137792-80-2
• MF: C₅H₁₁FO₃S
• MW: 170.202444314957
• CID: 6503971
• PubChem ID: 22420418
• Update Time: 2025-05-19

2-(Propan-2-yloxy)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-727356
• 2137792-80-2
• 2-(propan-2-yloxy)ethane-1-sulfonyl fluoride
• 2-(Propan-2-yloxy)ethane-1-sulfonyl fluoride

• Inchi： 1S/C5H11FO3S/c1-5(2)9-3-4-10(6,7)8/h5H,3-4H2,1-2H3
• InChI Key： YOJHWSBTXQFYKT-UHFFFAOYSA-N
• SMILES： S(CCOC(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 170.04129354g/mol
• Monoisotopic Mass: 170.04129354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl fluorides

Additional information on 2-(Propan-2-yloxy)ethane-1-sulfonyl fluoride

Comprehensive Overview of 2-(Propan-2-yloxy)ethane-1-sulfonyl fluoride (CAS No. 2137792-80-2)

2-(Propan-2-yloxy)ethane-1-sulfonyl fluoride (CAS No. 2137792-80-2) is a specialized sulfonyl fluoride derivative that has garnered significant attention in modern chemical research and industrial applications. This compound, characterized by its unique molecular structure, plays a pivotal role in various synthetic pathways, particularly in the development of pharmaceutical intermediates and bioconjugation reagents. Its reactivity and selectivity make it a valuable tool for chemists exploring click chemistry and proteomics.

The growing interest in 2-(Propan-2-yloxy)ethane-1-sulfonyl fluoride is closely tied to its applications in drug discovery and biomarker labeling. Researchers are increasingly leveraging its sulfonyl fluoride group for covalent modification of proteins, a technique widely used in target identification and activity-based protein profiling (ABPP). This aligns with the current trend of precision medicine and personalized therapeutics, where understanding protein interactions is critical.

From a synthetic chemistry perspective, CAS No. 2137792-80-2 offers distinct advantages due to its stability under physiological conditions and its compatibility with aqueous environments. These properties make it an attractive candidate for biocompatible reactions, a topic frequently searched by professionals in bioconjugation and chemical biology. Its utility in ligand-directed chemistry further underscores its relevance in cutting-edge research.

Another area where 2-(Propan-2-yloxy)ethane-1-sulfonyl fluoride shines is in the field of materials science. Its ability to form stable covalent bonds with polymers and surfaces has led to innovations in surface functionalization and nanomaterial engineering. This resonates with the rising demand for smart materials and responsive coatings, topics that dominate academic and industrial discussions.

The safety profile and handling protocols for CAS No. 2137792-80-2 are also frequently queried by laboratory personnel. While the compound is not classified under restricted categories, proper storage conditions (e.g., anhydrous environments) and personal protective equipment (PPE) are recommended to ensure safe usage. This aligns with the broader industry focus on laboratory safety and sustainable practices.

In summary, 2-(Propan-2-yloxy)ethane-1-sulfonyl fluoride (CAS No. 2137792-80-2) is a versatile and highly functional compound with broad applications in pharmaceuticals, biotechnology, and materials science. Its unique properties and adaptability to modern research needs make it a subject of ongoing exploration and innovation.